Cas no 2418695-29-9 (tert-butyl 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoate)

• Product Name: tert-butyl 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoate
• CAS No: 2418695-29-9
• MF: C₁₂H₁₅FO₅S₂
• MW: 322.372905015945
• CID: 5677695
• PubChem ID: 165772967
• Update Time: 2025-06-13

tert-butyl 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoate Chemical and Physical Properties

Names and Identifiers

• 2418695-29-9
• tert-butyl 5-[(fluorosulfonyl)oxy]-2-methyl-3-sulfanylbenzoate
• EN300-26627733
• tert-butyl 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoate

• Inchi： 1S/C12H15FO5S2/c1-7-9(11(14)17-12(2,3)4)5-8(6-10(7)19)18-20(13,15)16/h5-6,19H,1-4H3
• InChI Key： BDFAKBYLMUFRGP-UHFFFAOYSA-N
• SMILES： SC1=CC(=CC(C(=O)OC(C)(C)C)=C1C)OS(=O)(=O)F

Computed Properties

• Exact Mass: 322.03449408g/mol
• Monoisotopic Mass: 322.03449408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79Ų

Additional information on tert-butyl 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoate

Comprehensive Overview of tert-butyl 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoate (CAS No. 2418695-29-9)

The compound tert-butyl 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoate (CAS No. 2418695-29-9) is a highly specialized chemical intermediate with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring both fluorosulfonyl and sulfanyl functional groups, makes it a versatile building block for synthesizing complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing next-generation therapeutics and sustainable crop protection solutions.

In recent years, the demand for fluorinated compounds like tert-butyl 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoate has surged, driven by their enhanced stability and bioavailability. This trend aligns with the growing focus on precision medicine and green chemistry, where efficient synthesis and minimal environmental impact are paramount. The compound’s CAS No. 2418695-29-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the standout features of tert-butyl 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoate is its ability to act as a key intermediate in the synthesis of sulfur-containing heterocycles, which are pivotal in drug discovery. The fluorosulfonyl moiety, in particular, enables selective reactions that are crucial for constructing complex molecular architectures. This property has sparked interest in its use for developing targeted therapies, especially in oncology and neurology.

From an industrial perspective, the compound’s tert-butyl group enhances its solubility and stability, making it suitable for large-scale applications. Manufacturers and researchers often explore its potential in high-throughput screening and combinatorial chemistry, where efficiency and reproducibility are critical. The inclusion of sulfanyl and fluorosulfonyl groups also opens doors to innovative catalytic processes, aligning with the push for sustainable synthesis methods.

In the context of agrochemical innovation, tert-butyl 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoate is being investigated for its role in designing novel pesticides and herbicides. Its structural attributes allow for the creation of compounds with improved selectivity and lower environmental persistence, addressing global concerns about food security and ecological impact. This dual applicability in pharmaceuticals and agriculture underscores its multidisciplinary importance.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize CAS No. 2418695-29-9, ensuring high purity and consistency for research purposes. The compound’s synthetic pathways are also a topic of interest, with recent studies focusing on atom-economical and catalyst-free approaches to reduce waste and energy consumption.

As the scientific community continues to explore the potential of tert-butyl 5-(fluorosulfonyl)oxy-2-methyl-3-sulfanylbenzoate, its role in advancing personalized medicine and sustainable agriculture is expected to grow. With its unique combination of functional groups and adaptability to modern synthetic challenges, this compound represents a promising avenue for innovation in multiple high-impact fields.